Cas no 418779-19-8 (N-(5-Bromo-2-methoxybenzyl)cyclopentanamine)

N-(5-Bromo-2-methoxybenzyl)cyclopentanamine structure
418779-19-8 structure
Product Name:N-(5-Bromo-2-methoxybenzyl)cyclopentanamine
CAS No:418779-19-8
MF:C13H18BrNO
MW:284.192122936249
CID:825834
PubChem ID:871560
Update Time:2025-07-29

N-(5-Bromo-2-methoxybenzyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • N-(5-Bromo-2-methoxybenzyl)cyclopentanamine
    • CHEMBRDG-BB 5548045
    • N-[(5-bromo-2-methoxyphenyl)methyl]cyclopentanamine
    • AC1LHYRQ
    • Ambcb5548045
    • ANW-67992
    • CTK8C2200
    • MolPort-000-934-522
    • Oprea1_855558
    • AB00088491-01
    • SR-01000212552
    • AKOS002614451
    • (5-Bromo-2-methoxybenzyl)cyclopentylamine
    • DTXSID40357924
    • DB-371139
    • 418779-19-8
    • SR-01000212552-1
    • MDL: MFCD01135201
    • Inchi: 1S/C13H18BrNO/c1-16-13-7-6-11(14)8-10(13)9-15-12-4-2-3-5-12/h6-8,12,15H,2-5,9H2,1H3
    • InChI Key: KBSIDOFHGNVUBC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CNC1CCCC1)OC

Computed Properties

  • Exact Mass: 283.05718g/mol
  • Monoisotopic Mass: 283.05718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 357.1°C at 760 mmHg
  • Flash Point: 169.8°C
  • Refractive Index: 1.571

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